2,2-Dimethyloxirane 2,2-Dimethyloxirane 2, 2-Dimethyloxirane, also known as 1, 2-isobutylene oxide or 1, 2-epoxy-isobutane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). 2, 2-Dimethyloxirane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2-dimethyloxirane is primarily located in the cytoplasm. Outside of the human body, 2, 2-dimethyloxirane can be found in herbs and spices. This makes 2, 2-dimethyloxirane a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 558-30-5
VCID: VC20830474
InChI: InChI=1S/C4H8O/c1-4(2)3-5-4/h3H2,1-2H3
SMILES: CC1(CO1)C
Molecular Formula: C4H8O
Molecular Weight: 72.11 g/mol

2,2-Dimethyloxirane

CAS No.: 558-30-5

Cat. No.: VC20830474

Molecular Formula: C4H8O

Molecular Weight: 72.11 g/mol

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2,2-Dimethyloxirane - 558-30-5

Specification

Description 2, 2-Dimethyloxirane, also known as 1, 2-isobutylene oxide or 1, 2-epoxy-isobutane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). 2, 2-Dimethyloxirane is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 2-dimethyloxirane is primarily located in the cytoplasm. Outside of the human body, 2, 2-dimethyloxirane can be found in herbs and spices. This makes 2, 2-dimethyloxirane a potential biomarker for the consumption of this food product.
CAS No. 558-30-5
Molecular Formula C4H8O
Molecular Weight 72.11 g/mol
IUPAC Name 2,2-dimethyloxirane
Standard InChI InChI=1S/C4H8O/c1-4(2)3-5-4/h3H2,1-2H3
Standard InChI Key GELKGHVAFRCJNA-UHFFFAOYSA-N
SMILES CC1(CO1)C
Canonical SMILES CC1(CO1)C
Boiling Point 52.0 °C

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